2-amino-N-(2,5-dichlorophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: 2-amino-N-(2,5-dichlorophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C16H16Cl2N2OS/c1-8-2-4-10-13(6-8)22-15(19)14(10)16(21)20-12-7-9(17)3-5-11(12)18/h3,5,7-8H,2,4,6,19H2,1H3,(H,20,21)
• InChI Key: VZYGNZJPKGBBGS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C(=O)NC3=C(C=CC(=C3)Cl)Cl)N
• Molecular Formula: C16H16Cl2N2OS
• Molecular Weight: 355.3 g/mol
• CAS No.: 588696-07-5

Description

2-amino-N-(2,5-dichlorophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a useful research compound. Its molecular formula is C16H16Cl2N2OS and its molecular weight is 355.28. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds in Drug Discovery

Heterocyclic compounds, including those with benzothiazine and benzothiazole moieties, are crucial in drug discovery due to their wide range of biological activities. Such compounds have been investigated for their potential in treating diseases like cancer, hypertension, and infections, owing to their structural diversity and functional versatility. Benzothiazines, for example, are known for their herbicidal properties and potential as pharmacological agents against various diseases (Mir, Dar, & Dar, 2020). The presence of nitrogen and sulfur atoms within these compounds' structures is believed to contribute significantly to their biological activity.

Chemical Synthesis and Transformation

The synthesis and transformation of benzothiazole derivatives have been a subject of extensive research, with recent studies highlighting modern approaches to obtaining these compounds efficiently. These methods include both traditional multistep processes and one-pot, atom-economy procedures that align with green chemistry principles. Such synthetic versatility allows for the easy functionalization of benzothiazole moieties, making them valuable building blocks for organic synthesis. This adaptability is crucial for developing new drugs and materials with improved properties and efficacy (Zhilitskaya, Shainyan, & О. Yarosh, 2021).

Applications in Flavor Chemistry

Beyond pharmacological applications, heterocyclic compounds like branched aldehydes, which may structurally resemble or be synthetically related to the compound , are significant in the flavor chemistry of food products. Their formation and breakdown pathways from amino acids have been thoroughly reviewed, highlighting their importance in both fermented and non-fermented food items. Such insights are essential for controlling the formation of desired flavor compounds and improving food quality (Smit, Engels, & Smit, 2009).